Cas no 85692-37-1 (1-(1-methyl-1H-imidazol-2-yl)ethan-1-one)

1-(1-methyl-1H-imidazol-2-yl)ethan-1-one structure
85692-37-1 structure
Product Name:1-(1-methyl-1H-imidazol-2-yl)ethan-1-one
CAS No:85692-37-1
MF:C6H8N2O
MW:124.1405210495
MDL:MFCD08668178
CID:582869
Update Time:2024-12-09

1-(1-methyl-1H-imidazol-2-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

    • 1-(1-METHYL-1H-IMIDAZOL-2-YL)-ETHANONE
    • 1-(1-Methyl-1H-imidazol-2-yl)ethanone
    • 1-(1-methylimidazol-2-yl)ethanone
    • 2-Acetyl-1-methylimidazole
    • Ethanone, 1-(1-methyl-1H-imidazol-2-yl)-
    • 1-methyl-2-acetylimidazole
    • 2-acetyl-1-methyl-1H-imidazole
    • 1-(1-methyl-1H-imidazol-2-yl)ethan-1-one
    • 1-(1-Methyl-1H-imidazol-2-yl)ethanone (ACI)
    • 2-Acetyl-N-methylimidazole
    • MDL： MFCD08668178
    • Inchi： 1S/C6H8N2O/c1-5(9)6-7-3-4-8(6)2/h3-4H,1-2H3
    • InChI Key： IZVOHCMELOUFRA-UHFFFAOYSA-N
    • SMILES： O=C(C)C1N(C)C=CN=1

Computed Properties

  • Exact Mass: 124.06400
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1

Experimental Properties

  • Boiling Point: 105 ºC (15 Torr)
  • PSA: 34.89000
  • LogP: 0.62270

1-(1-methyl-1H-imidazol-2-yl)ethan-1-one Security Information

1-(1-methyl-1H-imidazol-2-yl)ethan-1-one Customs Data

  • HS CODE：2933290090
  • Customs Data：

    China Customs Code:

    2933290090

    Overview:

    2933290090. Other compounds with non fused imidazole ring in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933290090. other compounds containing an unfused imidazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1-(1-methyl-1H-imidazol-2-yl)ethan-1-one Pricemore >>

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1-(1-methyl-1H-imidazol-2-yl)ethan-1-one Production Method

Production Method 1

1696-20-4 1696-20-4
616-47-7 616-47-7
85692-37-1 85692-37-1
Reaction Conditions
1.1 Solvents: Tetrahydrofuran ;  rt → -78 °C
1.2 rt → 0 °C
1.3 Reagents: Butyllithium Solvents: Hexane ;  5 min, 0 °C; 10 min, 0 °C
1.4 15 min, -78 °C; 1 h, -78 °C; 15 min
1.5 Reagents: Hydrochloric acid Solvents: Water ;  5 min
Reference
Catalytic Conjugate Additions of Carbonyl Anions under Neutral Aqueous Conditions
Myers, Michael C.; et al, Journal of the American Chemical Society, 2005, 127(42), 14675-14680

Production Method 2

1696-20-4 1696-20-4
616-47-7 616-47-7
85692-37-1 85692-37-1
Reaction Conditions
1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran ,  Hexane ;  rt → 0 °C; 5 min, 0 °C; 10 min, 0 °C
1.2 Solvents: Tetrahydrofuran ;  15 min, -78 °C; 1 h, -78 °C; 15 min, -78 °C → rt
1.3 Reagents: Hydrochloric acid Solvents: Water ;  5 min, rt
Reference
Dual Heterogeneous Catalysis for a Regioselective Three- Component Synthesis of Bi- and Tri(hetero)arylpyridines
Allais, Christophe; et al, Advanced Synthesis & Catalysis, 2012, 354(13), 2537-2544

Production Method 3

127-19-5 127-19-5
616-47-7 616-47-7
85692-37-1 85692-37-1
Reaction Conditions
1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran ;  -78 °C; 15 min, -78 °C
1.2 rt
Reference
Organic light emitting diode containing Ir complex having a novel ligand as a phosphorescent emitter
, Taiwan, , ,

Production Method 4

78191-00-1 78191-00-1
616-47-7 616-47-7
85692-37-1 85692-37-1
Reaction Conditions
1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran ,  Hexane ;  10 min, -78 °C; 2 h, -78 °C
1.2 Solvents: Tetrahydrofuran ;  2 h, -78 °C; -78 °C → rt
1.3 Reagents: Water
Reference
Fe-BPsalan complex-catalyzed asymmetric 1,3-dipolar [3 + 2] cycloaddition reaction of N,N'-cyclic azomethine imines with α,β-unsaturated acyl imidazoles
Lu, Hao; et al, Organic Chemistry Frontiers, 2023, 10(8), 2054-2060

Production Method 5

616-47-7 616-47-7
85692-37-1 85692-37-1
Reaction Conditions
1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran ,  Hexane ;  -78 °C; 30 min, rt; rt → -78 °C
1.2 3 h, rt
1.3 Reagents: Ammonium chloride Solvents: Water ;  rt
Reference
Strategy for Catalytic Chemoselective Cross-Enolate Coupling Reaction via a Transient Homocoupling Dimer
Tanaka, Takafumi; et al, Organic Letters, 2018, 20(12), 3541-3544

Production Method 6

51081-36-8 51081-36-8
85692-37-1 85692-37-1
Reaction Conditions
Reference
N-methylimidazole
Tindall, Craig; et al, e-EROS Encyclopedia of Reagents for Organic Synthesis, 2014, 1, 1-13

Production Method 7

616-47-7 616-47-7
85692-37-1 85692-37-1
Reaction Conditions
1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran ;  -78 °C
2.1 -
Reference
N-methylimidazole
Tindall, Craig; et al, e-EROS Encyclopedia of Reagents for Organic Synthesis, 2014, 1, 1-13

Production Method 8

127-19-5 127-19-5
616-47-7 616-47-7
85692-37-1 85692-37-1
Reaction Conditions
1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran ,  Hexane ;  -60 °C
Reference
Design and Application of a Low-Temperature Continuous Flow Chemistry Platform
Newby, James A.; et al, Organic Process Research & Development, 2014, 18(10), 1211-1220

Production Method 9

78191-00-1 78191-00-1
616-47-7 616-47-7
85692-37-1 85692-37-1
Reaction Conditions
1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran ,  Hexane ;  20 min, -78 °C; 30 min, -78 °C
1.2 Solvents: Tetrahydrofuran ;  -78 °C; 1 h, -78 °C; -78 °C → rt
1.3 Reagents: Sodium bicarbonate ,  Sodium chloride ,  Water
Reference
Fe-BPsalan Complex-Catalyzed Asymmetric [4 + 2] Cycloaddition of Cyclopentadiene with α,β-Unsaturated Heterocycles
Chen, Kai-Ge; et al, Journal of Organic Chemistry, 2022, 87(13), 8289-8302

Production Method 10

616-47-7 616-47-7
85692-37-1 85692-37-1
Reaction Conditions
1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran ,  Hexane ;  15 min, -78 °C; -78 °C → rt; 30 min, rt; rt → -78 °C
1.2 -78 °C; -78 °C → rt; 3 h, rt
Reference
A One-Pot Oxidation/Enantioselective Oxa-Michael Cascade
Willemsen, Jorgen S.; et al, European Journal of Organic Chemistry, 2014, 2014(14), 2892-2898

Production Method 11

616-47-7 616-47-7
85692-37-1 85692-37-1
Reaction Conditions
1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran ,  Hexane ;  15 min, -78 °C; 30 min, -78 °C → rt; rt → -78 °C
1.2 -78 °C; -78 °C → rt
Reference
Diastereoselective Trapping of Transient Carboxylic Oxonium Ylides with α,β-Unsaturated 2-Acyl Imidazoles
Zhang, Mengchu; et al, Advanced Synthesis & Catalysis, 2020, 362(21), 4662-4667

Production Method 12

51081-36-8 51081-36-8
85692-37-1 85692-37-1
Reaction Conditions
1.1 Solvents: Diethyl ether
1.2 Reagents: Hydrochloric acid Solvents: Water
Reference
Synthesis, characterization, and reactivity of 1-(1-methylimidazol-2-yl)ethenes
Abarca-Gonzalez, Belen; et al, Synthetic Communications, 1990, 20(3), 321-31

Production Method 13

84547-59-1 84547-59-1
85692-37-1 85692-37-1
Reaction Conditions
Reference
Substituent effects on carbon-13 chemical shifts of aromatic carbons in β-O-4 and β-5 type lignin model compounds
Hassi, H. Y.; et al, Journal of Wood Chemistry and Technology, 1987, 7(4), 555-81

Production Method 14

84547-59-1 84547-59-1
85692-37-1 85692-37-1
Reaction Conditions
Reference
Hydrogenation sequence of acetophenone on commercial platinum catalyst AP-64
Smirnova, N. A.; et al, Azerbaidzhanskii Khimicheskii Zhurnal, 1987, (2), 19-23

1-(1-methyl-1H-imidazol-2-yl)ethan-1-one Raw materials

1-(1-methyl-1H-imidazol-2-yl)ethan-1-one Preparation Products

1-(1-methyl-1H-imidazol-2-yl)ethan-1-one Related Literature

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